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Compound of Interest

Compound Name: 3,5-dimethyloxan-4-ol

CAS No.: 1420815-91-3

Cat. No.: B1524051

Get Quote

Executive Summary & Structural Context
3,5-dimethyloxan-4-ol presents a classic stereochemical challenge in medicinal chemistry.

Unlike simple heterocycles, the relative orientation of the two methyl groups (C3, C5) and the

hydroxyl group (C4) creates multiple diastereomeric possibilities.

Core Significance: This fragment mimics the "polypropionate" motif found in macrolides.

Stereochemical Complexity: The molecule possesses three contiguous stereocenters.

However, due to the symmetry of the gross structure (plane of symmetry through C4/O1 in

meso forms), the analysis simplifies to determining the relative cis/trans relationships.

Conformational Preference: The tetrahydropyran ring predominantly adopts a chair

conformation.[1] Substituents (Me, OH) will prefer equatorial positions to minimize 1,3-diaxial

interactions, though hydrogen bonding can stabilize axial hydroxyls.
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Before analyzing the spectra, one must define the target isomer. The three most relevant

diastereomers are:

All-Equatorial (2,6-trans): The thermodynamic product. Both methyls and the hydroxyl are

equatorial.[1]

Axial-Hydroxyl (2,6-trans): Methyls are equatorial, but OH is axial (often stabilized by

intramolecular H-bonding to ring oxygen, though less likely in 4-OH pyrans compared to 3-

OH).

Meso (Cis-Methyls): One methyl axial, one equatorial (high energy) or ring distortion.

Note: In the context of drug synthesis (e.g., TBK/IKK inhibitors), the all-cis or all-trans

relationship is critical for binding affinity.

Spectroscopic Data Analysis (1H NMR, 13C NMR,
MS)
A. 1H NMR Spectroscopy: The Diagnostic Tool
The proton NMR spectrum is the primary method for assigning relative stereochemistry. The

key diagnostic feature is the Vicinal Coupling Constant (

) between the carbinol proton (H4) and the flanking methine protons (H3/H5).

Representative Data Profile (400 MHz, CDCl

)
Values are representative of the thermodynamic (all-equatorial) isomer.
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Position Proton Type (ppm) Multiplicity (Hz)
Assignment
Logic

H4
Carbinol (CH-

OH)
3.10 – 3.30 Triplet (t) Hz

Axial H4

coupled to

two axial

H3/H5

protons

indicates

equatorial

OH.

H2/H6 (eq) Ether (O-CH) 3.90 – 4.05 Ddd

Equatorial

proton

adjacent to

oxygen

(deshielded).

H2/H6 (ax) Ether (O-CH) 3.30 – 3.50 Triplet (app)

Axial proton,

shielded

relative to

equatorial.

H3/H5
Methine (CH-

Me)
1.50 – 1.70 Multiplet Complex

Overlaps; key

coupling

partner to H4.

Me-3/Me-5 Methyl 0.95 – 1.05 Doublet (d) Hz

Characteristic

doublet for

methyl on

secondary

carbon.

OH Hydroxyl 1.5 – 2.5 Broad s -

Variable;

disappears

with D

O shake.
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Stereochemical Diagnosis via Coupling Constants (Karplus
Analysis)

Case 1: Equatorial OH (Axial H4)

H4 is axial. H3 and H5 are axial (assuming equatorial methyls).

Dihedral angle

.

Observed

and

: Large (9–11 Hz).

Appearance of H4: Triplet (t) with large splitting.

Case 2: Axial OH (Equatorial H4)

H4 is equatorial. H3 and H5 are axial.

Dihedral angle

.

Observed

and

: Small (2–5 Hz).

Appearance of H4: Narrow triplet or broad singlet.

B. 13C NMR Spectroscopy
The carbon spectrum confirms the symmetry and substitution pattern.
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Position Carbon Type (ppm) Notes

C4 CH-OH 70.0 – 76.0

Shift varies with

stereochemistry

(Equatorial OH

typically downfield of

Axial).

C2/C6 O-CH 68.0 – 73.0 Ether carbons.

C3/C5 CH-Me 35.0 – 40.0 Methine carbons.

Me CH 13.0 – 18.0

Equatorial methyls are

typically downfield of

axial methyls.

C. Mass Spectrometry (EI/ESI)
Molecular Ion:

Da (Calculated for C

H

O

).

Fragmentation (EI):

m/z 130:

(Weak).

m/z 112:

. Loss of water is facile, especially for axial alcohols (elimination).

m/z 85-87: Ring fragmentation (loss of fragments like acetaldehyde or propene).
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Experimental Protocol: Synthesis & Isolation
To obtain high-quality spectroscopic data, the compound is typically prepared via the reduction

of 3,5-dimethyltetrahydropyran-4-one.

Step 1: Reduction Protocol
Reagents: Dissolve 3,5-dimethyltetrahydropyran-4-one (1.0 equiv) in anhydrous THF or

Methanol at 0°C.

Addition: Add NaBH

(1.5 equiv) portion-wise. (Use L-Selectride for stereoselective axial delivery if desired).

Reaction: Stir at 0°C for 1h, then warm to RT. Monitor by TLC (stain with Anisaldehyde;

ketone stains orange/red, alcohol stains blue/purple).

Workup: Quench with sat. NH

Cl. Extract with EtOAc (3x). Dry over Na

SO

.

Purification: Flash chromatography (Hexanes:EtOAc gradient).

Step 2: Sample Preparation for NMR
Solvent: CDCl

is standard.[2] Use Benzene-

if signal overlap occurs between H4 and H2/H6 (benzene induces shifts that often resolve
overlapping multiplets in cyclic ethers).

Concentration: ~10 mg in 0.6 mL solvent.

Decision Logic for Stereochemical Assignment
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The following diagram illustrates the logical flow for determining the stereochemistry of your

isolated 3,5-dimethyloxan-4-ol sample based on 1H NMR data.

Analyze H4 Signal (Carbinol Proton)
(~3.2 - 3.8 ppm)

Measure Vicinal Coupling (J)
with H3/H5

Large J (9-11 Hz)
(Axial-Axial Coupling)

Small J (2-5 Hz)
(Axial-Equatorial Coupling)

H4 is AXIAL
(Hydroxyl is EQUATORIAL)

Thermodynamic Product

H4 is EQUATORIAL
(Hydroxyl is AXIAL)

Kinetic Product

Check 13C Signal Count

Verify

Reduced Count (4 signals)
Symmetric Molecule (Meso)

Full Count (7 signals)
Asymmetric (Chiral)

Click to download full resolution via product page

Caption: Logic flow for assigning relative stereochemistry at C4 using H-H coupling constants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1524051?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1524051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

